Cas no 2097926-05-9 (N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(dimethylsulfamoyl)benzamide)

• Product name: N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(dimethylsulfamoyl)benzamide
• CAS No: 2097926-05-9
• MF: C₁₈H₂₁N₃O₃S
• MW: 359.44264292717
• CID: 5469687

N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(dimethylsulfamoyl)benzamide

• Inchi： 1S/C18H21N3O3S/c1-21(2)25(23,24)16-8-6-15(7-9-16)18(22)20-12-13-3-10-17(19-11-13)14-4-5-14/h3,6-11,14H,4-5,12H2,1-2H3,(H,20,22)
• InChI Key： VXGGFMJYQCOJNT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(NCC1=CN=C(C=C1)C1CC1)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 359.13036271 g/mol
• Monoisotopic Mass: 359.13036271 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.8
• Molecular Weight: 359.4

Additional information on N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(dimethylsulfamoyl)benzamide

Comprehensive Analysis of N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(dimethylsulfamoyl)benzamide (CAS No. 2097926-05-9)

The compound N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(dimethylsulfamoyl)benzamide (CAS No. 2097926-05-9) is a synthetic organic molecule with a unique structural framework, combining a pyridine core with a benzamide moiety. This combination has garnered significant interest in medicinal chemistry and pharmaceutical research, particularly due to its potential as a small-molecule modulator for various biological targets. The presence of the dimethylsulfamoyl group enhances its bioavailability and metabolic stability, making it a promising candidate for further investigation.

Recent trends in drug discovery highlight the growing demand for novel heterocyclic compounds, and N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(dimethylsulfamoyl)benzamide fits this niche perfectly. Researchers are particularly interested in its structure-activity relationship (SAR), as the cyclopropyl and pyridine components may influence binding affinity to specific enzyme targets. This aligns with current AI-driven drug design methodologies, where computational models predict optimal molecular configurations for enhanced efficacy.

From a synthetic chemistry perspective, the preparation of CAS No. 2097926-05-9 involves multi-step organic reactions, including amide coupling and sulfonylation. The compound's physicochemical properties, such as logP and aqueous solubility, are critical for its application in preclinical studies. These properties are frequently searched in chemical databases and patent literature, reflecting the compound's relevance in intellectual property and R&D portfolios.

In the context of personalized medicine, N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(dimethylsulfamoyl)benzamide has been explored for its potential role in targeted therapies. Its molecular weight (approximately 359.42 g/mol) and hydrogen bond acceptors/donors make it suitable for blood-brain barrier penetration, a hot topic in neuropharmacology. This aligns with frequent search queries like "small molecules for CNS disorders" and "pyridine derivatives in drug development."

The compound's spectroscopic data (e.g., NMR and HPLC purity) are essential for quality control in GMP synthesis. Analytical chemists often seek this information to validate batch consistency, a concern in regulatory submissions. Additionally, its thermal stability and degradation pathways under accelerated storage conditions are critical for formulation scientists.

Beyond pharmaceutical applications, CAS No. 2097926-05-9 has potential in agrochemical research. The cyclopropylpyridine scaffold is known to exhibit pesticidal activity, sparking interest in sustainable crop protection solutions. This connects with global searches for "eco-friendly agrochemicals" and "green chemistry alternatives."

In conclusion, N-[(6-cyclopropylpyridin-3-yl)methyl]-4-(dimethylsulfamoyl)benzamide represents a versatile compound with cross-disciplinary applications. Its chemical diversity and drug-like properties position it as a valuable entity in both academic research and industrial innovation. Future studies may explore its crystal polymorphism or co-crystallization techniques to optimize solid-state characteristics—a trending focus in materials science.